Cas no 731772-78-4 (3-(2-Carboethoxyphenyl)-2-chloro-1-propene)

• Product Name: 3-(2-Carboethoxyphenyl)-2-chloro-1-propene
• CAS No: 731772-78-4
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• MDL: MFCD00671909
• CID: 875170
• PubChem ID: 24721794
• Update Time: 2025-04-19

3-(2-Carboethoxyphenyl)-2-chloro-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(2-CARBOETHOXYPHENYL)-2-CHLORO-1-PROPENE
• ethyl 2-(2-chloroprop-2-enyl)benzoate
• Ethyl 2-(2-chloroprop-2-en-1-yl)benzoate
• 731772-78-4
• DTXSID70641146
• MFCD00671909
• AKOS016016792
• 3-(2-Carboethoxyphenyl)-2-chloro-1-propene

• MDL： MFCD00671909
• Inchi： 1S/C12H13ClO2/c1-3-15-12(14)11-7-5-4-6-10(11)8-9(2)13/h4-7H,2-3,8H2,1H3
• InChI Key： FFWHAZMHOOMSJT-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 224.06000
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.126
• Boiling Point: 319.5°C at 760 mmHg
• Flash Point: 157°C
• Refractive Index: 1.526
• PSA: 26.30000
• LogP: 3.15830